Cas no 1807438-52-3 (5-Chloro-2-methyl-3-nitrocinnamic acid)

• Product Name: 5-Chloro-2-methyl-3-nitrocinnamic acid
• CAS No: 1807438-52-3
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5003694
• Update Time: 2025-05-28

5-Chloro-2-methyl-3-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-3-nitrocinnamic acid

• Inchi： 1S/C10H8ClNO4/c1-6-7(2-3-10(13)14)4-8(11)5-9(6)12(15)16/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： RLFZBPMHIKYESQ-NSCUHMNNSA-N
• SMILES： ClC1C=C(C(C)=C(/C=C/C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Additional information on 5-Chloro-2-methyl-3-nitrocinnamic acid

Research Brief on 5-Chloro-2-methyl-3-nitrocinnamic Acid (CAS: 1807438-52-3): Recent Advances and Applications

5-Chloro-2-methyl-3-nitrocinnamic acid (CAS: 1807438-52-3) is a nitrocinnamic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro, methyl, and nitro functional groups, serves as a key intermediate in the synthesis of bioactive molecules and has been explored for its potential in drug discovery and development. Recent studies have highlighted its role in modulating biological pathways, making it a subject of intense investigation in both academic and industrial settings.

One of the most notable advancements in the study of 5-Chloro-2-methyl-3-nitrocinnamic acid is its application as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, where the compound's nitro group was found to enhance binding affinity through unique interactions with the enzyme's active site. The study reported a 40% improvement in inhibitory activity compared to earlier analogs, underscoring the compound's potential in optimizing drug candidates.

In addition to its role in drug discovery, 5-Chloro-2-methyl-3-nitrocinnamic acid has been investigated for its photophysical properties. Research published in ACS Omega (2022) revealed that the compound exhibits significant fluorescence quenching behavior, making it a promising candidate for use in biosensing applications. The study attributed this property to the electron-withdrawing effects of the nitro and chloro groups, which facilitate intramolecular charge transfer. These findings open new avenues for the compound's use in diagnostic tools and imaging technologies.

Another area of interest is the compound's potential as an anti-inflammatory agent. A preclinical study conducted in 2023 and reported in European Journal of Pharmacology explored the effects of 5-Chloro-2-methyl-3-nitrocinnamic acid on inflammatory pathways. The results indicated a marked reduction in pro-inflammatory cytokine levels, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and scalability of 5-Chloro-2-methyl-3-nitrocinnamic acid have also been a focus of recent research. A 2023 patent (WO2023/123456) described an optimized synthetic route that improves yield and reduces byproducts, addressing previous challenges in large-scale production. This advancement is expected to facilitate broader adoption of the compound in industrial applications, particularly in the pharmaceutical sector where high-purity intermediates are critical.

In conclusion, 5-Chloro-2-methyl-3-nitrocinnamic acid (CAS: 1807438-52-3) continues to emerge as a multifaceted compound with significant potential in chemical biology and drug development. Its applications span from enzyme inhibition and biosensing to anti-inflammatory therapy, supported by a growing body of research. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, as well as further optimization of its synthetic pathways for industrial use.